Cas no 2176201-83-3 (1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one)

• Product Name: 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one
• CAS No: 2176201-83-3
• MF: C₁₇H₂₁F₂NO₃S
• MW: 357.415350675583
• CID: 6499343
• PubChem ID: 131703344
• Update Time: 2025-06-15

1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one
• 1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-3-(4-(methylsulfonyl)phenyl)propan-1-one
• 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-3-(4-methylsulfonylphenyl)propan-1-one
• F6573-6317
• AKOS039894578
• 2176201-83-3
• 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one

• Inchi： 1S/C17H21F2NO3S/c1-24(22,23)14-5-2-13(3-6-14)4-7-15(21)20-10-8-16(9-11-20)12-17(16,18)19/h2-3,5-6H,4,7-12H2,1H3
• InChI Key： UEOYOJQIEGIBNV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)CCC(N1CCC2(CC1)CC2(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 357.12102103g/mol
• Monoisotopic Mass: 357.12102103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 2176201-83-3 and Product Name: 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one

The compound with the CAS number 2176201-83-3 and the product name 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The presence of a difluoro moiety and an azaspiro core makes it a particularly intriguing molecule for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. The difluoro group in this compound not only enhances its metabolic stability but also influences its electronic properties, making it a valuable scaffold for designing bioactive molecules. This feature is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

The spirocyclic structure of the compound, specifically the 6-azaspiro2.5octan-6-yl moiety, contributes to its rigidity and spatial orientation, which can be exploited to improve binding affinity to biological targets. Spirocyclic compounds have been increasingly studied for their ability to mimic natural product scaffolds, which often exhibit high biological activity. The incorporation of an azacycle into the spirostructure not only adds to the molecular complexity but also opens up possibilities for unique interactions with biological receptors.

The presence of a 4-methanesulfonylphenyl group at the third position of the propanone backbone introduces a strong electron-withdrawing effect, which can modulate the reactivity and electronic properties of the molecule. This group is often used in medicinal chemistry to enhance binding interactions and improve pharmacological properties. The combination of these functional groups makes this compound a promising candidate for further exploration in various therapeutic areas.

Recent studies have highlighted the importance of azaspiro compounds in medicinal chemistry due to their unique structural features and biological activities. For instance, derivatives of azaspiro compounds have been shown to exhibit inhibitory effects on various enzymes and receptors involved in diseases such as cancer and inflammation. The specific arrangement of atoms in these molecules allows for precise tuning of their biological properties, making them valuable tools for drug discovery.

The difluoro substitution pattern has been extensively studied for its ability to enhance metabolic stability and binding affinity. Fluorine atoms can influence electronic distributions, leading to improved interactions with biological targets. This property is particularly advantageous in the development of small-molecule drugs, where optimizing binding kinetics is essential for therapeutic success.

In conclusion, the compound with CAS number 2176201-83-3 and product name 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-(4-methanesulfonylphenyl)propan-1-one represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and structural features positions it as a promising candidate for further research in pharmaceutical applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing drug discovery efforts.